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Compound of Interest

Compound Name: Defenuron

Cat. No.: B085514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Defenuron, systematically known as 1-methyl-3-phenylurea, is a chemical compound that has

been historically utilized as an herbicide.[1] As a member of the phenylurea class of herbicides,

its mode of action involves the inhibition of acetylcholinesterase, an essential enzyme in the

nervous system of insects.[2] This technical guide provides an in-depth overview of the core

chemical properties and the solubility profile of Defenuron, presenting quantitative data in

structured tables, detailing experimental protocols, and visualizing key processes.

Chemical Properties
Defenuron is a relatively simple molecule with a molecular weight of 150.18 g/mol .[3] Its

chemical identity is well-defined by its IUPAC name, CAS registry number, and molecular

formula. Key physical properties such as its melting point, boiling point, and density have been

determined, although some values are estimations based on computational models.
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Chemical Identifier Value Reference(s)

IUPAC Name 1-methyl-3-phenylurea [2]

Synonyms
N-methyl-N'-phenylurea,

Desfenuron
[1]

CAS Number 1007-36-9 [4]

Molecular Formula C₈H₁₀N₂O [4]

Molecular Weight 150.18 g/mol [3]

Physical Property Value Reference(s)

Melting Point 150-155 °C [3]

Boiling Point 271.72 °C (estimated) [3]

Density 1.1392 g/cm³ (estimated) [3]

Solubility Profile
The solubility of a compound is a critical parameter in various scientific and industrial

applications, including drug development and environmental fate studies. The solubility of

Defenuron has been investigated in aqueous and organic solvents. There are some

discrepancies in the reported aqueous solubility, with qualitative statements ranging from

"highly water-soluble"[1] to "less soluble in water,"[4] and a quantitative value of 740 g/L at 45

°C.[3] This high quantitative value may represent solubility under specific non-standard

conditions. It is generally understood to have moderate solubility in polar organic solvents.
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Solvent Solubility Temperature Reference(s)

Water 740 g/L 45 °C [3]

Ethanol Moderately Soluble Not Specified [4]

Acetone Moderately Soluble [4][5][6][7]

Dimethyl Sulfoxide

(DMSO)
Soluble Not Specified [8][9][10][11]

Experimental Protocols
Determination of Aqueous and Organic Solvent
Solubility (Shake-Flask Method)
The shake-flask method is a widely accepted technique for determining the thermodynamic

solubility of a compound.[12][13] The following protocol is a standard procedure that can be

employed to determine the solubility of Defenuron in various solvents.
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Preparation

Equilibration

Phase Separation

Analysis

Weigh excess Defenuron powder

Add to a known volume of solvent (e.g., water, ethanol) in a sealed vial

Agitate at a constant temperature (e.g., 25°C) for a set period (e.g., 24-48 hours) to ensure equilibrium

Allow the solution to stand to let undissolved solid settle

Centrifuge or filter the supernatant to remove any remaining solid particles

Withdraw a precise aliquot of the clear supernatant

Determine the concentration of Defenuron using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy)

Calculate the solubility based on the measured concentration

Click to download full resolution via product page

Figure 1: Experimental workflow for solubility determination using the shake-flask method.

Mechanism of Action: Acetylcholinesterase
Inhibition
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Defenuron exerts its herbicidal and insecticidal effects by inhibiting the enzyme

acetylcholinesterase (AChE).[2] AChE is crucial for the termination of nerve impulses in

cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh). The inhibition of

AChE leads to an accumulation of ACh in the synaptic cleft, causing continuous nerve

stimulation, which results in paralysis and death of the target organism. While the precise

interactions of phenylurea herbicides with the active site of AChE are a subject of ongoing

research, the general mechanism involves the binding of the inhibitor to the enzyme's active

site, preventing the substrate (ACh) from binding and being hydrolyzed.

Figure 2: Simplified signaling pathway of Acetylcholinesterase inhibition by Defenuron.

Need Custom Synthesis?
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To cite this document: BenchChem. [Defenuron: A Comprehensive Technical Guide to its
Chemical Properties and Solubility Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085514#defenuron-chemical-properties-and-
solubility-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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